Cas no 1784634-07-6 (3-Bromo-1H-pyrazolo[3,4-c]pyridine-5-carboxylic acid)

• Product Name: 3-Bromo-1H-pyrazolo[3,4-c]pyridine-5-carboxylic acid
• CAS No: 1784634-07-6
• MF: C₇H₄BrN₃O₂
• MW: 242.03
• CID: 5162208
• PubChem ID: 105503332
• Update Time: 2026-03-04

3-Bromo-1H-pyrazolo[3,4-c]pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1H-pyrazolo[3,4-c]pyridine-5-carboxylic acid
• 3-bromo-2H-pyrazolo[3,4-c]pyridine-5-carboxylic acid
• F89968
• 1784634-07-6
• MFCD24848092

• Inchi： 1S/C7H4BrN3O2/c8-6-3-1-4(7(12)13)9-2-5(3)10-11-6/h1-2H,(H,10,11)(H,12,13)
• InChI Key： BLGWKYNVPBMAEU-UHFFFAOYSA-N
• SMILES： C1=NC(C(O)=O)=CC2=C(Br)NN=C12

Computed Properties

• Exact Mass: 240.94869g/mol
• Monoisotopic Mass: 240.94869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-Bromo-1H-pyrazolo[3,4-c]pyridine-5-carboxylic acid

Recent Advances in the Application of 3-Bromo-1H-pyrazolo[3,4-c]pyridine-5-carboxylic Acid (CAS: 1784634-07-6) in Chemical Biology and Drug Discovery

3-Bromo-1H-pyrazolo[3,4-c]pyridine-5-carboxylic acid (CAS: 1784634-07-6) is a heterocyclic compound that has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting protein kinases and other enzymes involved in critical cellular signaling pathways. Recent studies have highlighted its potential in the design of novel therapeutic agents for cancer, inflammatory diseases, and neurological disorders.

One of the most notable applications of 3-Bromo-1H-pyrazolo[3,4-c]pyridine-5-carboxylic acid is its role as a building block for kinase inhibitors. Kinases are essential regulators of cellular processes, and their dysregulation is implicated in numerous diseases, including cancer. Researchers have utilized this compound to develop selective inhibitors of kinases such as JAK, BTK, and CDKs, which are currently under investigation in preclinical and clinical studies. The bromo-substitution at the 3-position of the pyrazolo[3,4-c]pyridine scaffold provides a reactive site for further functionalization, enabling the introduction of diverse pharmacophores to enhance binding affinity and selectivity.

In a recent study published in the Journal of Medicinal Chemistry, scientists demonstrated the utility of 3-Bromo-1H-pyrazolo[3,4-c]pyridine-5-carboxylic acid in the synthesis of a novel series of JAK3 inhibitors. The researchers employed a structure-based drug design approach, leveraging the compound's scaffold to optimize interactions with the ATP-binding site of JAK3. The resulting inhibitors exhibited potent activity against JAK3 with minimal off-target effects, suggesting their potential as therapeutics for autoimmune diseases such as rheumatoid arthritis and psoriasis.

Another significant advancement involves the use of this compound in the development of PROTACs (Proteolysis Targeting Chimeras). PROTACs are bifunctional molecules that recruit E3 ubiquitin ligases to target proteins for degradation, offering a promising strategy for targeting undruggable proteins. A recent report in ACS Chemical Biology described the incorporation of 3-Bromo-1H-pyrazolo[3,4-c]pyridine-5-carboxylic acid into a PROTAC designed to degrade BRD4, a protein implicated in cancer and inflammatory diseases. The study demonstrated efficient degradation of BRD4 in cell-based assays, highlighting the compound's utility in this emerging therapeutic modality.

Beyond its applications in drug discovery, 3-Bromo-1H-pyrazolo[3,4-c]pyridine-5-carboxylic acid has also been employed as a tool compound in chemical biology research. Its fluorescent derivatives have been used to develop probes for studying enzyme activity and protein-protein interactions in live cells. A recent publication in Chemical Communications showcased the development of a turn-on fluorescent probe based on this scaffold for real-time monitoring of caspase-3 activity, a key enzyme in apoptosis. This innovation provides researchers with a powerful tool for studying cell death mechanisms and screening potential therapeutic agents.

In conclusion, 3-Bromo-1H-pyrazolo[3,4-c]pyridine-5-carboxylic acid (CAS: 1784634-07-6) continues to demonstrate its value as a versatile scaffold in chemical biology and drug discovery. Recent studies have expanded its applications from traditional small-molecule inhibitors to innovative therapeutic approaches like PROTACs and chemical probes. As research in this area progresses, we anticipate further breakthroughs that will leverage this compound's unique properties to address unmet medical needs. The compound's commercial availability and well-characterized synthetic routes make it an attractive starting point for both academic and industrial research efforts in medicinal chemistry.